Cas no 7134-05-6 (4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate)

• Product Name: 4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate
• CAS No: 7134-05-6
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 1748395
• PubChem ID: 81554
• Update Time: 2025-04-21

4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

• 5-hydroxytoluene-2-sulphonic acid
• o-Toluenesulfonic acid, 4-hydroxy-
• Benzenesulfonic acid, 4-hydroxy-2-methyl-
• 4-hydroxy-2-methylbenzenesulfonic acid
• DTXSID40221535
• METACRESOL-4-SULFONIC ACID
• PYPXOMYXFFYJIF-UHFFFAOYSA-N
• Q27281037
• SCHEMBL4074436
• EINECS 230-433-2
• 4-HYDROXY-O-TOLUENESULFONIC ACID
• DTXCID70144026
• UNII-J1X8X329NN
• NS00043168
• 7134-05-6
• 4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate
• 2-methyl-4-hydroxy benzenesulphonic acid
• J1X8X329NN
• DB-295332
• 4-Hydroxy-2-methylbenzenesulfonic Acid (~90%)
• 4-Hydroxy-o-toluenesulfonic Acid Hydrate;

• Inchi： 1S/C7H8O4S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4,8H,1H3,(H,9,10,11)
• InChI Key： PYPXOMYXFFYJIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)O)(=O)(=O)O

Computed Properties

• Exact Mass: 188.01434
• Monoisotopic Mass: 188.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 74.6

4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives